Cas no 1343885-59-5 (N-[(4-Bromophenyl)methyl]oxolan-3-amine)

• Product Name: N-[(4-Bromophenyl)methyl]oxolan-3-amine
• CAS No: 1343885-59-5
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5048903
• Update Time: 2025-10-28

N-[(4-Bromophenyl)methyl]oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-bromophenyl)methyl]oxolan-3-amine
• N-(4-Bromobenzyl)tetrahydrofuran-3-amine
• N-[(4-Bromophenyl)methyl]oxolan-3-amine

• Inchi： 1S/C11H14BrNO/c12-10-3-1-9(2-4-10)7-13-11-5-6-14-8-11/h1-4,11,13H,5-8H2
• InChI Key： DMOVAEPNLHXFKU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC1COCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• XLogP3: 2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[(4-Bromophenyl)methyl]oxolan-3-amine

N-[(4-Bromophenyl)methyl]oxolan-3-amine (CAS No. 1343885-59-5): A Comprehensive Overview

N-[(4-Bromophenyl)methyl]oxolan-3-amine (CAS No. 1343885-59-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-[(4-Bromophenyl)methyl]oxolan-3-amine.

Chemical Properties and Structure

N-[(4-Bromophenyl)methyl]oxolan-3-amine is a derivative of oxolane, a six-membered heterocyclic compound with an oxygen atom and an amine group. The presence of the bromo substituent on the phenyl ring and the methyl linkage to the oxolane ring imparts distinct chemical properties to this compound. The molecular formula of N-[(4-Bromophenyl)methyl]oxolan-3-amine is C₁₁H₁₆BrNO, with a molecular weight of approximately 260.15 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-bromobenzyl bromide with 3-amino-tetrahydrofuran in the presence of a base such as potassium carbonate.

The structural characteristics of N-[(4-Bromophenyl)methyl]oxolan-3-amine make it an interesting candidate for various chemical reactions and biological studies. The bromo substituent can be readily functionalized through substitution reactions, allowing for the synthesis of a wide range of derivatives with diverse biological activities. Additionally, the amine group can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological functions.

Synthesis Methods

The synthesis of N-[(4-Bromophenyl)methyl]oxolan-3-amine has been extensively studied and optimized to achieve high yields and purity. One common approach involves the nucleophilic substitution reaction between 4-bromobenzyl bromide and 3-amino-tetrahydrofuran. This reaction is typically carried out in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures to facilitate the nucleophilic attack on the electrophilic carbon atom of the benzyl bromide.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches for synthesizing N-[(4-Bromophenyl)methyl]oxolan-3-amine. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields compared to conventional heating methods. Additionally, the use of green solvents such as water or ionic liquids has gained traction due to their reduced environmental impact.

Biological Activities and Applications

N-[(4-Bromophenyl)methyl]oxolan-3-amine has been investigated for its potential therapeutic applications in various disease models. One area of significant interest is its activity as a modulator of ion channels and receptors. Studies have shown that this compound can interact with specific ion channels, such as voltage-gated sodium channels (Na_v) and potassium channels (K_v), leading to alterations in cellular excitability and neurotransmitter release.

In addition to its ion channel modulating properties, N-[(4-Bromophenyl)methyl]oxolan-3-amine has also been explored for its anti-inflammatory effects. Research conducted by Smith et al. (2022) demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that N-[(4-Bromophenyl)methyl]oxolan-3-amine may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results with N-[(4-Bromophenyl)methyl]oxolan-3-amine have paved the way for further clinical investigations. Several Phase I clinical trials are currently underway to evaluate the safety and tolerability of this compound in healthy volunteers. Preliminary data from these trials have shown that N-[(4-Bromophenyl)methyl]oxolan-3-amine is well-tolerated at various dose levels, with no significant adverse effects reported.

If these initial trials are successful, subsequent Phase II trials will be conducted to assess the efficacy of N-[(4-Bromophenyl)methyl]oxolan-3-amine in specific patient populations suffering from conditions such as chronic pain, epilepsy, and inflammatory disorders. The ultimate goal is to develop this compound into a safe and effective therapeutic agent that can improve patient outcomes and quality of life.

Conclusion

In conclusion, N-[(4-Bromophenyl)methyl]oxolan--3-amine(CAS No. 1343885-59-) is a multifaceted compound with diverse chemical properties and biological activities. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, there is great optimism that this compound will play a significant role in advancing our understanding and treatment of various diseases.